5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide

• IUPAC Name: 5-(methylsulfamoyl)-N-pyridin-3-ylfuran-2-carboxamide
• InChI: InChI=1S/C11H11N3O4S/c1-12-19(16,17)10-5-4-9(18-10)11(15)14-8-3-2-6-13-7-8/h2-7,12H,1H3,(H,14,15)
• InChI Key: KSYUPUPNBNQTNQ-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=C(O1)C(=O)NC2=CN=CC=C2
• Molecular Formula: C11H11N3O4S
• Molecular Weight: 281.29 g/mol

Description

5-(Methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide, also known as MSPF, is a synthetic compound that has been used in research for its potential applications and therapeutic effects. It is a small molecule that is structurally similar to other compounds in the pyridin-3-yl-furan family. It has been studied for its potential to act as an antioxidant, anti-inflammatory, and anti-cancer agent. MSPF has also been used in research to investigate its effects on biochemical and physiological processes. In

Scientific Research Applications

5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide has been studied for its potential applications in scientific research. It has been used as an antioxidant, anti-inflammatory, and anti-cancer agent in laboratory experiments. 5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide has also been used to investigate the effects of oxidative stress on cells and to study the mechanisms of action of various drugs. Additionally, 5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide has been used to investigate the effects of various drugs on biochemical and physiological processes.

Mechanism of Action

5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide has been shown to act as an antioxidant, anti-inflammatory, and anti-cancer agent. It has been shown to scavenge free radicals, reduce inflammation, and inhibit tumor cell growth and proliferation. Additionally, 5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide has been shown to modulate the activity of various enzymes and receptors, such as cyclooxygenase-2, inducible nitric oxide synthase, and peroxisome proliferators-activated receptor-γ.
Biochemical and Physiological Effects
5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide has been shown to have several beneficial biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2, which is involved in the production of pro-inflammatory mediators. Additionally, 5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide has been shown to reduce the production of nitric oxide, which is known to be involved in inflammation and oxidative stress. Furthermore, 5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide has been shown to inhibit the growth and proliferation of tumor cells.

Advantages and Limitations for Lab Experiments

5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide has several advantages for use in laboratory experiments. It is a relatively small molecule, which makes it easy to manipulate and study. Additionally, it is relatively stable and can be synthesized in a short amount of time. However, there are some limitations to its use in laboratory experiments. For example, it is not water soluble, which can make it difficult to use in aqueous solutions. Additionally, it is not very soluble in organic solvents, which can make it difficult to use in organic reactions.

Future Directions

There are several possible future directions for research on 5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide. First, further research could be conducted to investigate its potential as an antioxidant, anti-inflammatory, and anti-cancer agent. Additionally, further research could be conducted to investigate the effects of 5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide on other biochemical and physiological processes. Furthermore, research could be conducted to investigate the potential synergistic effects of 5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide with other compounds. Finally, research could be conducted to develop new methods of synthesis and delivery of 5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide.

Synthesis Methods

5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide can be synthesized using a two-step process involving the reaction of 5-methylsulfonyl-2-furoic acid with pyridine-3-carbaldehyde in an acidic medium. The first step involves the condensation of the two substrates to form a pyridin-3-yl-furan-2-carboxylic acid. The second step involves the methylation of the carboxylic acid with methylsulfonyl chloride to form 5-(methylsulfamoyl)-N-(pyridin-3-yl)furan-2-carboxamide. The reaction conditions are relatively mild and the reaction is completed in a short amount of time.